N-[2-(1-methyl-1H-pyrazol-5-yl)ethyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide

• IUPAC Name: N-[2-(2-methylpyrazol-3-yl)ethyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide
• InChI: InChI=1S/C17H21N3O2/c1-20-15(7-10-19-20)6-9-18-17(21)14-8-11-22-16-5-3-2-4-13(16)12-14/h2-5,7,10,14H,6,8-9,11-12H2,1H3,(H,18,21)
• InChI Key: RLHQWQQXAPHTDO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)CCNC(=O)C2CCOC3=CC=CC=C3C2
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-[2-(1-methyl-1H-pyrazol-5-yl)ethyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide often involves complex organic reactions. For instance, Ikemoto et al. (2005) developed a practical method for synthesizing a similar compound, a CCR5 antagonist, through a series of reactions including esterification, Claisen type reaction, Suzuki−Miyaura reaction, hydrolysis, and amidation, establishing a method without chromatographic purification (Ikemoto et al., 2005).

Molecular Structure Analysis

The molecular structure of such compounds is often elucidated using various spectroscopic techniques. Kumara et al. (2018) characterized a novel pyrazole derivative, which is structurally similar, using elemental analysis, FT-IR, NMR, MS, UV–visible spectra, and single crystal X-ray diffraction studies. This comprehensive approach is crucial for understanding the molecular structure (Kumara et al., 2018).